![molecular formula C15H15NO4 B4926037 N-ethyl-N-(3-hydroxy-1,4-dioxo-1,4-dihydro-2-naphthalenyl)propanamide](/img/structure/B4926037.png)
N-ethyl-N-(3-hydroxy-1,4-dioxo-1,4-dihydro-2-naphthalenyl)propanamide
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Overview
Description
N-ethyl-N-(3-hydroxy-1,4-dioxo-1,4-dihydro-2-naphthalenyl)propanamide, also known as EHDP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. EHDP is a derivative of naphthalene and is commonly used as a reagent in organic synthesis. In
Mechanism of Action
The mechanism of action of N-ethyl-N-(3-hydroxy-1,4-dioxo-1,4-dihydro-2-naphthalenyl)propanamide is not well understood. However, it has been suggested that this compound may inhibit the activity of enzymes involved in the biosynthesis of certain molecules, such as prostaglandins and leukotrienes. This inhibition may contribute to the anti-inflammatory and antitumor properties of this compound.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the growth of cancer cells and reduce inflammation. Additionally, this compound has been shown to have antiviral properties against a variety of viruses, including HIV and influenza.
Advantages and Limitations for Lab Experiments
N-ethyl-N-(3-hydroxy-1,4-dioxo-1,4-dihydro-2-naphthalenyl)propanamide has several advantages for use in lab experiments. It is readily available and relatively inexpensive. Additionally, this compound is stable under a variety of conditions, making it a useful reagent in organic synthesis. However, this compound has several limitations. It is not water-soluble, which can make it difficult to work with in aqueous environments. Additionally, this compound has not been extensively studied in vivo, and its potential toxicity is not well understood.
Future Directions
There are several future directions for research on N-ethyl-N-(3-hydroxy-1,4-dioxo-1,4-dihydro-2-naphthalenyl)propanamide. One potential area of study is the development of this compound-based drugs for the treatment of cancer and other diseases. Additionally, further research is needed to understand the mechanism of action of this compound and its potential toxicity. Finally, this compound could be used as a starting material for the synthesis of other naphthalene derivatives with potential applications in various fields of scientific research.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been shown to have antitumor, anti-inflammatory, and antiviral properties. Additionally, this compound has been used as a reagent in organic synthesis. Further research is needed to fully understand the potential applications and limitations of this compound.
Synthesis Methods
N-ethyl-N-(3-hydroxy-1,4-dioxo-1,4-dihydro-2-naphthalenyl)propanamide can be synthesized by the reaction of 2-naphthoic acid with ethyl chloroformate and then treated with hydroxylamine hydrochloride. This reaction results in the formation of this compound with a yield of approximately 50%.
Scientific Research Applications
N-ethyl-N-(3-hydroxy-1,4-dioxo-1,4-dihydro-2-naphthalenyl)propanamide has been extensively studied for its potential applications in various fields of scientific research. It has been shown to have antitumor, anti-inflammatory, and antiviral properties. Additionally, this compound has been used as a reagent in organic synthesis, specifically in the synthesis of naphthalene derivatives.
properties
IUPAC Name |
N-ethyl-N-(1-hydroxy-3,4-dioxonaphthalen-2-yl)propanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15NO4/c1-3-11(17)16(4-2)12-13(18)9-7-5-6-8-10(9)14(19)15(12)20/h5-8,18H,3-4H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RCZHJHOMZIJEAZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)N(CC)C1=C(C2=CC=CC=C2C(=O)C1=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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